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Compound of Interest

Compound Name: C.l. Acid Blue 324

Cat. No.: B1371530

An in-depth examination of the chemical properties, synthesis, and analytical methodologies of
C.l. Acid Blue 324, with a focus on its application in biosorption studies.

Core Chemical and Physical Properties

C.l. Acid Blue 324 is a synthetic anthraquinone dye recognized for its vibrant blue color.[1][2] It
Is primarily utilized in the textile industry for dyeing protein fibers such as wool and silk, as well
as synthetic polyamides like nylon.[3][4] Its chemical structure and properties are well-defined,
making it a useful compound for various research applications, particularly in environmental
science and analytical chemistry.

Below is a summary of the key quantitative data for C.I. Acid Blue 324.
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Property Value Reference
Molecular Formula C22H16N3Na06S [11121131[5]
Molecular Weight 473.43 g/mol [1112][3][5]
CAS Number 88264-80-6 [1]1[3][5]
sodium;4-(3-
acetamidoanilino)-1-amino-
IUPAC Name [1]
9,10-dioxoanthracene-2-
sulfonate
Appearance Blue Powder [6][7]
Solubility Soluble in water [7]

Synthesis of C.I. Acid Blue 324

The synthesis of C.I. Acid Blue 324 is typically achieved through a condensation reaction.[2][3]
This process involves the reaction of 1-amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-
sulfonic acid (also known as bromaminic acid) with N-(3-aminophenyl)acetamide.[1][3] The
reaction is generally carried out in the presence of a copper salt catalyst and an acid-binding
agent.[3] The final product is then converted to its sodium salt to enhance its water solubility for
dyeing applications.[3]

A logical diagram illustrating the synthesis pathway is provided below.
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Synthesis of C.I. Acid Blue 324

Reactants

N-(3-aminophenyl)acetamide

1-amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid

Sodium Salt Formation

C.I. Acid Blue 324 (Acid Form)

C.1. Acid Blue 324 (Sodium Salt)

Reaction Condition L Condensation Reaction
T

Acid-binding agent

Copper Salt (Catalyst)
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Experimental Workflow for Biosorption of C.l1. Acid Blue 324

Preparation
Prepare Spirogyra rhizopus biomass Prepare C.l. Acid Blue 324 stock solution
(wash and dry)
Experiment

Set up batch experiments:
- Fixed dye concentration
- Vary pH

l

Add biomass to dye solutions

l

Agitate at constant temperature (25°CD

Analysis

Withdraw samples at intervals

Separate biomass from solution

Measure remaining dye concentration
(Spectrophotometry)

Calculate biosorption capacity
and model kinetics

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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